![molecular formula C11H9BrN2O B6599303 2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde CAS No. 1695885-81-4](/img/structure/B6599303.png)
2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde” is a chemical compound that belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .
Synthesis Analysis
Pyrazole synthesis involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . A highly regioselective three-component reaction of 2-bromo-3,3,3-trifluoropropene (BTP), aldehydes, and sulfonyl hydrazides provides 3-trifluoromethylpyrazoles .Chemical Reactions Analysis
Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives .Scientific Research Applications
2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde(3-methyl-1H-pyrazol-1-yl)benzaldehyde has been used in a variety of scientific research applications. It has been used in the synthesis of novel heterocyclic compounds, such as quinazolinones and thiophenes. It has also been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory agents, anticonvulsants, and anti-cancer agents. Additionally, this compound(3-methyl-1H-pyrazol-1-yl)benzaldehyde has been used in the synthesis of a variety of industrial compounds, such as dyes, pigments, and polymers.
Mechanism of Action
Target of Action
Pyrazole derivatives are known for their diverse pharmacological effects .
Mode of Action
Pyrazole derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Pyrazole derivatives are known to interact with various biochemical pathways, leading to a range of effects .
Result of Action
Pyrazole derivatives are known to have a range of effects at the molecular and cellular level .
Advantages and Limitations for Lab Experiments
2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde(3-methyl-1H-pyrazol-1-yl)benzaldehyde has several advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is its low cost and availability. Additionally, it is relatively easy to synthesize, making it an ideal choice for laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very stable in the presence of light and heat, and it can react with other compounds, making it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the use of 2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde(3-methyl-1H-pyrazol-1-yl)benzaldehyde. One potential direction is the development of new pharmaceuticals and industrial compounds using this compound as an intermediate. Additionally, further research could be done to better understand the biochemical and physiological effects of this compound. Finally, further research could be done to develop new synthesis methods for this compound, as well as to further optimize existing methods.
Synthesis Methods
2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde(3-methyl-1H-pyrazol-1-yl)benzaldehyde can be synthesized by the reaction of 4-bromobenzaldehyde with 3-methyl-1H-pyrazole in the presence of sodium hydroxide. The reaction is carried out in an aqueous solution of sodium hydroxide at room temperature. The reaction yields a white solid which is this compound(3-methyl-1H-pyrazol-1-yl)benzaldehyde.
properties
IUPAC Name |
2-bromo-4-(3-methylpyrazol-1-yl)benzaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O/c1-8-4-5-14(13-8)10-3-2-9(7-15)11(12)6-10/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGBSTWMOZVWWSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)C2=CC(=C(C=C2)C=O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.